Cas no 1111637-72-9 (6-acetamido-4-methylpyridine-3-boronic acid)

• Product Name: 6-acetamido-4-methylpyridine-3-boronic acid
• CAS No: 1111637-72-9
• MF: C₈H₁₁BN₂O₃
• MW: 193.995541810989
• MDL: MFCD12964547
• CID: 1098968
• PubChem ID: 53438178
• Update Time: 2025-04-20

6-acetamido-4-methylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[6-(acetylamino)-4-methyl-3-pyridinyl]-Boronic acid
• (6-acetamido-4-methylpyridin-3-yl)boronic acid
• 6-Acetamido-4-methylpyridin-3-ylboronic acid
• 6-acetamido-4-methylpyridine-3-boronic acid
• MFCD12964547
• 1111637-72-9
• 6-(Acetylamino)-4-methylpyridine-3-boronic acid
• SCHEMBL2965101
• DB-084357
• AKOS027422615
• E90811
• 2-Acetamido-4-methylpyridine-5-boronic acid
• starbld0018579
• DTXSID20701204
• CS-0188953

• MDL： MFCD12964547
• Inchi： 1S/C8H11BN2O3/c1-5-3-8(11-6(2)12)10-4-7(5)9(13)14/h3-4,13-14H,1-2H3,(H,10,11,12)
• InChI Key： PKUXQHBKIUCFPL-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1C)NC(C)=O)O

Computed Properties

• Exact Mass: 193.08993
• Monoisotopic Mass: 194.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45